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Compound of Interest

Compound Name: N-(Hydroxyacetyl)-L-alanine

Cat. No.: B15442433 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the current scientific understanding of N-(Hydroxyacetyl)-L-
alanine, focusing on its discovery and natural occurrence. While the body of research on this

specific N-acyl amino acid derivative is limited, this document synthesizes the available

information and provides context based on related compounds.

Discovery and Synthesis
The precise historical discovery of N-(Hydroxyacetyl)-L-alanine, including the individuals and

timeline, is not well-documented in publicly accessible scientific literature. It is often referenced

in the broader context of metabolomics and the study of N-acyl amino acids.

A general method for the synthesis of N-acyl amino acids can be adapted for N-
(Hydroxyacetyl)-L-alanine. The following protocol is based on the synthesis of the closely

related compound, N-acetyl-L-alanine.

Synthetic Protocol: Acetylation of L-alanine
A common laboratory-scale synthesis involves the acetylation of L-alanine using an acetylating

agent in a suitable solvent.

Materials:

L-alanine
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Acetic anhydride

Aqueous sodium hydroxide solution (e.g., 2M)

Hydrochloric acid (e.g., 2M)

Ice bath

Magnetic stirrer and stir bar

pH meter or pH paper

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

Dissolve L-alanine in a cooled aqueous solution of sodium hydroxide in an ice bath with

continuous stirring.

Slowly add acetic anhydride to the solution. The temperature should be maintained below

10°C.

After the addition is complete, continue stirring in the ice bath for approximately one hour,

and then allow the reaction to proceed at room temperature for another hour.

Carefully acidify the reaction mixture with hydrochloric acid to a pH of approximately 2-3.

This will precipitate the N-acetyl-L-alanine.

Cool the mixture in an ice bath to maximize precipitation.

Collect the solid product by vacuum filtration and wash with cold water.

Dry the product in a drying oven at a suitable temperature (e.g., 80°C) to a constant weight.

To synthesize N-(Hydroxyacetyl)-L-alanine, glycolic anhydride or another suitable

hydroxyacetylating agent would be substituted for acetic anhydride.
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Natural Occurrence
N-(Hydroxyacetyl)-L-alanine has been identified as a metabolite in humans and has been

detected in plant species. However, comprehensive quantitative data on its abundance in

various natural sources remains limited.

Occurrence in Humans
N-(Hydroxyacetyl)-L-alanine is a human metabolite, though its physiological concentrations

and distribution are not extensively characterized. As an N-acyl amino acid, it is part of a class

of compounds that can be formed through the degradation of N-acetylated proteins or by the

direct acylation of amino acids.

Occurrence in Plants
This compound has been identified in the plant kingdom, notably in Macadamia jansenii.

Specific quantitative data regarding its concentration in this or other plant species is not readily

available in the current body of scientific literature.

Analytical Characterization
Detailed experimental data for the analytical characterization of N-(Hydroxyacetyl)-L-alanine,

such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are not widely

published. The following data for the related compound, N-acetyl-L-alanine, is provided for

reference. The presence of the hydroxyl group in N-(Hydroxyacetyl)-L-alanine would

introduce characteristic shifts in the spectra.

Table 1: Reference Spectroscopic Data for N-acetyl-L-alanine

Parameter Value

Molecular Formula C₅H₉NO₃[1]

Molecular Weight 131.13 g/mol [1]

¹H NMR (600 MHz, H₂O, pH 7.03) δ (ppm)
1.31-1.32 (d, 3H), 2.00 (s, 3H), 4.09-4.14 (m,

1H)[1]

¹³C NMR (125 MHz, H₂O) δ (ppm) 20.10, 24.63, 53.70, 175.99, 182.93[1]
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Biological Role and Signaling Pathways
The specific biological role and any associated signaling pathways of N-(Hydroxyacetyl)-L-
alanine have not been elucidated. However, the parent amino acid, L-alanine, is known to play

a role in cellular metabolism and signaling. L-alanine can activate AMP-activated protein kinase

(AMPK), a key energy sensor in cells, and modulate systemic glucose metabolism.[2][3] The

metabolism of L-alanine is also important in the regulation of insulin secretion.

The general biosynthetic pathway for N-acyl amino acids involves the enzymatic acylation of an

amino acid.

Acyl-CoA N-Acyltransferase

N-Acyl Amino Acid

CoA

Click to download full resolution via product page

Caption: General enzymatic synthesis of N-acyl amino acids.

It is plausible that N-(Hydroxyacetyl)-L-alanine is involved in metabolic pathways, but further

research is required to determine its specific functions.

Conclusion
N-(Hydroxyacetyl)-L-alanine is a known but understudied N-acyl amino acid. While its

presence in nature has been confirmed, a significant gap exists in the scientific literature

regarding its discovery, quantitative occurrence, detailed isolation protocols, and specific

biological functions. The information provided in this guide is based on the limited available

data and inferences from closely related compounds. Further dedicated research is necessary

to fully elucidate the chemical, biological, and physiological significance of N-(Hydroxyacetyl)-
L-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Acetyl-L-alanine | C5H9NO3 | CID 88064 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pages.ucsd.edu [pages.ucsd.edu]

3. l-Alanine activates hepatic AMP-activated protein kinase and modulates systemic glucose
metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [N-(Hydroxyacetyl)-L-alanine: An Analysis of Current
Scientific Knowledge]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442433#n-hydroxyacetyl-l-alanine-discovery-and-
natural-occurrence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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